![molecular formula C24H17N3O3 B6638835 N-[4-(1,3-dioxoisoindol-2-yl)phenyl]-2-(1H-indol-3-yl)acetamide](/img/structure/B6638835.png)
N-[4-(1,3-dioxoisoindol-2-yl)phenyl]-2-(1H-indol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(1,3-dioxoisoindol-2-yl)phenyl]-2-(1H-indol-3-yl)acetamide, also known as NDI-1, is a novel compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
N-[4-(1,3-dioxoisoindol-2-yl)phenyl]-2-(1H-indol-3-yl)acetamide works by activating the Nrf2/ARE pathway, which is a key regulator of cellular antioxidant and detoxification responses. This pathway is activated in response to oxidative stress, and helps to protect cells from damage caused by reactive oxygen species. By activating this pathway, this compound helps to reduce oxidative stress and inflammation, which are key drivers of neurodegeneration and other diseases.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects. It has been shown to increase the expression of antioxidant and detoxification enzymes, and to reduce the production of reactive oxygen species and inflammatory cytokines. Additionally, this compound has been shown to improve mitochondrial function, reduce amyloid-beta accumulation, and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(1,3-dioxoisoindol-2-yl)phenyl]-2-(1H-indol-3-yl)acetamide is that it has been extensively studied in animal models, and has been shown to have a good safety profile. Additionally, this compound is relatively easy to synthesize, making it a readily available compound for research purposes. However, one limitation of this compound is that its mechanism of action is not fully understood, and more research is needed to fully elucidate its effects.
Future Directions
There are many potential future directions for research on N-[4-(1,3-dioxoisoindol-2-yl)phenyl]-2-(1H-indol-3-yl)acetamide. One area of focus could be on further elucidating its mechanism of action, to better understand how it exerts its neuroprotective and anti-inflammatory effects. Additionally, more research is needed to determine the optimal dosing and administration of this compound, as well as its potential for use in combination with other drugs. Finally, clinical trials will be needed to determine the safety and efficacy of this compound in humans, and to evaluate its potential for use in the treatment of neurodegenerative and inflammatory diseases.
Synthesis Methods
N-[4-(1,3-dioxoisoindol-2-yl)phenyl]-2-(1H-indol-3-yl)acetamide can be synthesized using a multi-step process that involves the reaction of 2-bromo-1,3-dioxoisoindoline with 4-aminobenzophenone, followed by the reaction of the resulting intermediate with 3-indoleacetic acid. The final product is obtained after purification using column chromatography.
Scientific Research Applications
N-[4-(1,3-dioxoisoindol-2-yl)phenyl]-2-(1H-indol-3-yl)acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have neuroprotective effects in a variety of models of neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
N-[4-(1,3-dioxoisoindol-2-yl)phenyl]-2-(1H-indol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17N3O3/c28-22(13-15-14-25-21-8-4-3-5-18(15)21)26-16-9-11-17(12-10-16)27-23(29)19-6-1-2-7-20(19)24(27)30/h1-12,14,25H,13H2,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGTGUNDSYFTDHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)NC(=O)CC4=CNC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.